Cas no 2138062-58-3 (4-ethyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol)

• Product Name: 4-ethyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol
• CAS No: 2138062-58-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5772140
• PubChem ID: 165491820
• Update Time: 2025-06-10

4-ethyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol
• 2138062-58-3
• EN300-1155936

• Inchi： 1S/C12H17NO/c1-2-10-5-7-12(14,8-6-10)11-4-3-9-13-11/h3-5,7,9-10,13-14H,2,6,8H2,1H3
• InChI Key： MCKGXPGLIBHRJU-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=CN2)C=CC(CC)CC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36Ų

Additional information on 4-ethyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol

Chemical Profile of 4-ethyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol (CAS No. 2138062-58-3)

4-ethyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol, identified by its Chemical Abstracts Service number 2138062-58-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic alcohols, characterized by the presence of a cyclohexenone backbone fused with a pyrrole ring. The unique structural motif presents a promising scaffold for the development of novel bioactive molecules, particularly in the context of medicinal chemistry and drug discovery.

The molecular structure of 4-ethyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol consists of a cyclohexenone core substituted with an ethyl group at the 4-position and a 1H-pyrrol-2-yl moiety at the 1-position. This arrangement introduces both lipophilic and hydrophilic regions, which can be exploited to modulate solubility, bioavailability, and target binding affinity. The presence of the pyrrole ring, a well-known pharmacophore in many biologically active compounds, suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic areas, including oncology, neurodegenerative diseases, and infectious disorders. The structural features of 4-ethyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol make it an attractive candidate for further investigation as a lead compound or intermediate in synthetic chemistry. Researchers have been exploring its derivatives to enhance potency, selectivity, and pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclohexenone moiety can undergo various chemical transformations, including oxidation, reduction, and functionalization at multiple positions. These reactivities have been leveraged in synthetic strategies to create libraries of analogs for high-throughput screening (HTS). The pyrrole ring also offers opportunities for further derivatization, such as alkylation, acylation, or metal coordination, which can fine-tune the electronic and steric properties of the molecule.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their diverse biological activities and favorable physicochemical properties. 4-Ethyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol exemplifies this trend by combining two pharmacologically relevant scaffolds into a single entity. Preliminary computational studies have suggested that this compound may exhibit favorable interactions with biological targets through hydrogen bonding networks and hydrophobic clustering.

The synthesis of 4ethyl1(1Hpyrrol2yl)cyclohex2en1ol has been reported using multi-step organic transformations involving cyclization reactions and functional group interconversions. Key synthetic steps include the formation of the cyclohexenone ring through Diels-Alder reactions or intramolecular aldol condensations, followed by selective substitution at the desired positions. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing reaction times and improving yields.

In the context of drug development pipelines, 4ethyl1(1Hpyrrol2yl)cyclohex2en1ol has been investigated as a potential scaffold for kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently implicated in diseases such as cancer. By modifying the substituents on the cyclohexenone and pyrrole rings, researchers aim to develop molecules that selectively inhibit aberrant kinase activity without affecting normal cellular processes.

The pharmacological evaluation of 4ethyl1(1Hpyrrol2yl)cyclohex2en1ol has revealed promising preliminary results in cell-based assays. Early data suggest that certain derivatives may exhibit inhibitory effects on specific kinases at submicromolar concentrations. These findings warrant further exploration to optimize potency while minimizing off-target effects. Structure-based drug design approaches are being employed to rationalize these interactions and guide the development of next-generation inhibitors.

The role of computational chemistry in understanding the behavior of 4ethyl1(1Hpyrrol2yl)cyclohex2en1ol cannot be overstated. Molecular modeling techniques have been used to predict binding modes with target proteins and estimate physicochemical properties such as solubility and permeability. These predictions are invaluable for guiding synthetic efforts and prioritizing compounds for experimental testing.

Future directions in the study of 4ethyl1(1Hpyrrol2yl)cyclohex2en1ol include exploring its potential as an intermediate in natural product-inspired syntheses or as a component in combinatorial libraries for HTS campaigns. Additionally, investigating its metabolic stability and toxicological profile will be essential steps before moving into clinical development.

The versatility of 4ethyl1(1Hpyrrol2yl)cyclohex2en1ol as a chemical scaffold underscores its significance in modern medicinal chemistry. By leveraging its structural features through innovative synthetic strategies and pharmacological evaluations, researchers continue to uncover new opportunities for therapeutic intervention across multiple disease areas.